Cas no 1566008-56-7 (4-methyl-4H-1,2,4-triazole-3-sulfonamide)
4-methyl-4H-1,2,4-triazole-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 4H-1,2,4-Triazole-3-sulfonamide, 4-methyl-
- 4-methyl-4H-1,2,4-triazole-3-sulfonamide
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- MDL: MFCD26041325
- Inchi: 1S/C3H6N4O2S/c1-7-2-5-6-3(7)10(4,8)9/h2H,1H3,(H2,4,8,9)
- InChI Key: CVPNMHUPCJZARZ-UHFFFAOYSA-N
- SMILES: N1=CN(C)C(S(N)(=O)=O)=N1
4-methyl-4H-1,2,4-triazole-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-128142-0.05g |
4-methyl-4H-1,2,4-triazole-3-sulfonamide |
1566008-56-7 | 0.05g |
$235.0 | 2023-08-31 | ||
| Enamine | EN300-128142-0.1g |
4-methyl-4H-1,2,4-triazole-3-sulfonamide |
1566008-56-7 | 0.1g |
$352.0 | 2023-08-31 | ||
| Enamine | EN300-128142-0.25g |
4-methyl-4H-1,2,4-triazole-3-sulfonamide |
1566008-56-7 | 0.25g |
$503.0 | 2023-08-31 | ||
| Enamine | EN300-128142-0.5g |
4-methyl-4H-1,2,4-triazole-3-sulfonamide |
1566008-56-7 | 0.5g |
$791.0 | 2023-08-31 | ||
| Enamine | EN300-128142-1.0g |
4-methyl-4H-1,2,4-triazole-3-sulfonamide |
1566008-56-7 | 1g |
$1014.0 | 2023-05-25 | ||
| Enamine | EN300-128142-2.5g |
4-methyl-4H-1,2,4-triazole-3-sulfonamide |
1566008-56-7 | 2.5g |
$1988.0 | 2023-08-31 | ||
| Enamine | EN300-128142-5.0g |
4-methyl-4H-1,2,4-triazole-3-sulfonamide |
1566008-56-7 | 5g |
$2940.0 | 2023-05-25 | ||
| Enamine | EN300-128142-10.0g |
4-methyl-4H-1,2,4-triazole-3-sulfonamide |
1566008-56-7 | 10g |
$4360.0 | 2023-05-25 | ||
| Enamine | EN300-128142-1g |
4-methyl-4H-1,2,4-triazole-3-sulfonamide |
1566008-56-7 | 1g |
$1014.0 | 2023-08-31 | ||
| Enamine | EN300-128142-5g |
4-methyl-4H-1,2,4-triazole-3-sulfonamide |
1566008-56-7 | 5g |
$2940.0 | 2023-08-31 |
4-methyl-4H-1,2,4-triazole-3-sulfonamide Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 4-methyl-4H-1,2,4-triazole-3-sulfonamide
Comprehensive Overview of 4-methyl-4H-1,2,4-triazole-3-sulfonamide (CAS No. 1566008-56-7)
4-methyl-4H-1,2,4-triazole-3-sulfonamide (CAS No. 1566008-56-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The triazole ring, a five-membered structure containing three nitrogen atoms, is known for its stability and versatility, making it a cornerstone in drug discovery. This compound, specifically, combines the triazole scaffold with a sulfonamide group, which is often associated with bioactive molecules exhibiting antimicrobial, antifungal, and enzyme-inhibitory properties.
In recent years, the demand for triazole-based compounds like 4-methyl-4H-1,2,4-triazole-3-sulfonamide has surged, driven by their potential applications in developing novel therapeutics. Researchers are particularly interested in its role as a sulfonamide derivative, a class of compounds historically linked to antibiotic development. However, modern studies explore its utility beyond antibiotics, including its potential as a kinase inhibitor or anticancer agent. The compound's CAS No. 1566008-56-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.
The synthesis of 4-methyl-4H-1,2,4-triazole-3-sulfonamide involves multi-step organic reactions, often starting from readily available precursors like hydrazine derivatives and sulfonyl chlorides. Its purity and yield are critical for industrial-scale production, where green chemistry principles are increasingly applied to minimize environmental impact. This aligns with the growing trend of sustainable synthesis in the chemical industry, a topic highly searched by professionals and students alike.
From a pharmacological perspective, the sulfonamide group in this compound is a key functional moiety, often interacting with biological targets such as enzymes or receptors. Its mechanism of action is hypothesized to involve hydrogen bonding and electrostatic interactions, which are common themes in drug-receptor binding. These properties make 4-methyl-4H-1,2,4-triazole-3-sulfonamide a promising candidate for further structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.
Beyond pharmaceuticals, 4-methyl-4H-1,2,4-triazole-3-sulfonamide has potential applications in agrochemicals, particularly as a precursor for herbicides or fungicides. The triazole ring's stability under various environmental conditions makes it suitable for crop protection formulations. This aligns with the global push for sustainable agriculture, another highly searched term in scientific and industrial circles.
Analytical characterization of this compound typically involves techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's identity and purity, which are crucial for regulatory compliance and research reproducibility. The keyword analytical validation is frequently associated with such processes, reflecting its importance in quality control.
In summary, 4-methyl-4H-1,2,4-triazole-3-sulfonamide (CAS No. 1566008-56-7) is a versatile compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in the context of drug discovery and sustainable chemistry. As interest in heterocyclic compounds continues to grow, this compound is poised to remain a focal point in scientific exploration.
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